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Compound of Interest

Compound Name: Ethyl cyclohexanecarboxylate

Cat. No.: B105097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of ethyl cyclohexanecarboxylate as a fragrance

ingredient against other commonly used alternatives: methyl cyclohexanecarboxylate,

linalool, and limonene. The following sections detail their olfactive profiles, substantivity on

fabric, and stability under accelerated conditions, supported by experimental data and

protocols.

Olfactive Profile Analysis
The perceived scent of a fragrance ingredient is a primary determinant of its application. Ethyl
cyclohexanecarboxylate possesses a distinct fruity and winey aroma. A comparative analysis

with its alternatives reveals the following nuances:

Table 1: Comparative Olfactive Profile
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Fragrance
Ingredient

Primary Scent
Descriptors

Secondary Scent
Descriptors

Odor Threshold (in
water)

Ethyl

Cyclohexanecarboxyl

ate

Fruity, Cheesy,

Winey[1][2]

Sweet, Apple,

Pineapple, Floral[1][3]
0.001 ppb[1]

Methyl

Cyclohexanecarboxyl

ate

Cheesy, Fruity, Berry,

Estery[1]

Sweet, Cooling, Minty,

Pineapple, Milk[1]
Data not available

Linalool Floral, Woody[4]
Sweet, Citrus,

Fresh[5]

(R)-form: 0.8 ppb, (S)-

form: 7.4 ppb

Limonene Zesty, Orange[1]
Terpenic, Conifer-like

(L-Limonene)[1]
10 ppb[1]

Substantivity on Fabric
Substantivity, or the longevity of a fragrance on a substrate, is a critical performance metric,

particularly in applications like laundry detergents and fabric softeners.[6] The assessment of

substantivity involves both sensory evaluation by trained panelists and instrumental analysis,

typically using headspace gas chromatography-mass spectrometry (GC-MS).

While direct comparative quantitative data for the substantivity of ethyl
cyclohexanecarboxylate against linalool and limonene from a single study is limited, the

following table summarizes available information on their general performance. Ester-type

fragrances, such as ethyl cyclohexanecarboxylate, are often utilized in laundry products for

their pleasant aroma on wet and dry fabric.

Table 2: Substantivity on Cotton Fabric
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Fragrance
Ingredient

Sensory Evaluation
(Post-Rinse & Dry)

Instrumental
Analysis
(Headspace GC-
MS)

General
Performance Notes

Ethyl

Cyclohexanecarboxyl

ate

Pleasant fruity, winey

notes perceived on

wet and dry fabric.

Detectable levels on

fabric after rinsing and

drying. Specific

quantitative data over

extended periods is

not readily available in

the searched

literature.

Generally considered

to have good

performance in

laundry applications,

contributing to a fresh

scent.[7]

Methyl

Cyclohexanecarboxyl

ate

Fruity and creamy

notes.

Expected to show

similar deposition

characteristics to its

ethyl ester

counterpart.

Often used in similar

applications to ethyl

cyclohexanecarboxyla

te.

Linalool Floral and fresh notes.

Can be detected on

fabric, but its relatively

high volatility may

lead to a faster

decline in intensity

compared to less

volatile compounds.

Has a reported

substantivity of 16

hours at 100%

concentration on a

smelling strip.[8]

Limonene Fresh citrus notes.

High volatility leads to

rapid evaporation from

fabric surfaces.

Generally exhibits low

substantivity on fabric

due to its high vapor

pressure.

Stability Analysis
The chemical stability of a fragrance ingredient under various environmental stresses, such as

heat and light, is crucial for maintaining its intended scent profile throughout the product's shelf

life. Accelerated aging studies are employed to predict long-term stability.
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Table 3: Accelerated Stability Data (Temperature & Light)

Fragrance Ingredient Conditions Observation

Ethyl Cyclohexanecarboxylate 40°C for 3 months

No significant degradation or

change in odor profile reported

in general fragrance

applications. Specific

quantitative data is not readily

available in the searched

literature.

Linalool
45°C for 2 months in a

hydroalcoholic solution

High stability observed with no

significant accumulation of

hydroperoxides.[3]

Limonene
45°C for 2 months in a

hydroalcoholic solution

High stability observed with no

significant accumulation of

hydroperoxides.[3] However, it

is known to be unstable in

highly alkaline bases like soap.

[1]

Experimental Protocols
Olfactive Profile Analysis (Sensory Panel)
Objective: To qualitatively and quantitatively assess the odor characteristics of fragrance

ingredients.

Methodology:

Panelist Selection: A panel of 10-15 trained individuals with proven olfactory acuity is

selected.

Sample Preparation: Fragrance ingredients are diluted to a 1% solution in an odorless

solvent (e.g., diethyl phthalate). 0.1 mL of each solution is applied to a standard fragrance

testing strip.
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Evaluation: Panelists are presented with the scented strips in a controlled, odor-free

environment. They are asked to rate the intensity of predefined scent descriptors (e.g., fruity,

floral, citrus, sweet) on a 10-point scale. They also provide free-form descriptions of the

perceived aroma.

Data Analysis: The intensity ratings are averaged, and statistical analysis (e.g., ANOVA) is

performed to identify significant differences between the fragrance profiles.

Substantivity on Fabric
Objective: To evaluate the longevity of fragrance on cotton fabric after a simulated laundry rinse

cycle.

Methodology:

Part A: Sensory Evaluation

Fabric Treatment: Standard cotton swatches are rinsed in a solution containing a specified

concentration of the fragrance ingredient in a non-fragranced fabric softener base.

Evaluation Points: The scent intensity on the fabric is evaluated by a trained sensory panel at

multiple time points: immediately after rinsing (wet), after line drying for 24 hours (dry), and

after 1, 3, and 7 days of storage in a controlled environment.

Rating: Panelists rate the fragrance intensity on a 10-point scale.

Part B: Instrumental Analysis (Headspace GC-MS)

Sample Preparation: At each sensory evaluation time point, a treated cotton swatch is placed

in a sealed headspace vial.

Headspace Sampling: The vial is heated to a specific temperature (e.g., 60°C) for a set time

to allow volatile fragrance molecules to equilibrate in the headspace. A sample of the

headspace gas is then injected into the GC-MS system.[9][10]

Analysis: The GC-MS separates and identifies the fragrance compounds, and the peak area

is used to quantify the amount of fragrance remaining on the fabric.
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Stability (Accelerated Aging)
Objective: To assess the stability of fragrance ingredients under elevated temperature and light

conditions.

Methodology:

Sample Preparation: The fragrance ingredient is incorporated into a representative product

base (e.g., a hydroalcoholic solution or an unfragranced lotion).

Storage Conditions: Samples are divided into two groups:

Heat Stability: Stored in an oven at 40°C in the dark for 1, 2, and 3 months.

Light Stability: Exposed to a controlled UV light source in a light cabinet for a specified

duration, simulating sun exposure.

Evaluation: At each time point, the samples are evaluated for any changes in color, clarity,

and odor profile by a sensory panel. Instrumental analysis (GC-MS) is also performed to

quantify the concentration of the fragrance ingredient and identify any degradation products.

Visualizations
Olfactory Signaling Pathway

Olfactory Cilium

Olfactory Sensory Neuron

Odorant Olfactory
Receptor G-olf

activates Adenylyl
Cyclase

activates cAMPconverts

ATP

CNG Channelopens

Depolarization

influx

influx Signal to Brain

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b105097?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Olfactory Signal Transduction Cascade.
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Caption: Fragrance Performance Evaluation Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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